Cas no 476211-52-6 (ethyl 2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}acetate
• CAS No: 476211-52-6
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• MDL: MFCD04050232
• CID: 3060308
• PubChem ID: 4773804
• Update Time: 2025-05-26

ethyl 2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((4-(4-methoxyphenyl)pyrimidin-2-yl)thio)acetate
• ethyl 2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}acetate
• SB58338
• STK305340
• CS-0299182
• ETHYL 2-{[4-(4-METHOXYPHENYL)-2-PYRIMIDINYL]SULFANYL}ACETATE
• ethyl {[4-(4-methoxyphenyl)pyrimidin-2-yl]sulfanyl}acetate
• ethyl 2-{[4-(4-methoxyphenyl)pyrimidin-2-yl]sulfanyl}acetate
• Ethyl2-((4-(4-methoxyphenyl)pyrimidin-2-yl)thio)acetate
• Ethyl 2-[4-(4-methoxyphenyl)pyrimidin-2-yl]sulfanylacetate
• 476211-52-6
• AKOS000313633
• EN300-230963
• ETHYL {[4-(4-METHOXYPHENYL)PYRIMIDIN-2-YL]THIO}ACETATE

• MDL： MFCD04050232
• Inchi： 1S/C15H16N2O3S/c1-3-20-14(18)10-21-15-16-9-8-13(17-15)11-4-6-12(19-2)7-5-11/h4-9H,3,10H2,1-2H3
• InChI Key： MPKIZFITFCUNET-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NC=CC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 304.08816355Da
• Monoisotopic Mass: 304.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on ethyl 2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}acetate

Ethyl 2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}acetate: A Comprehensive Overview

The compound with CAS No. 476211-52-6, known as ethyl 2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}acetate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrimidine ring, a methoxyphenyl group, and an ethyl acetate moiety, making it a versatile building block for various chemical applications.

Pyrimidine derivatives have long been recognized for their potential in drug discovery, particularly in the development of antiviral and anticancer agents. The presence of the 4-methoxyphenyl group in this compound adds further complexity to its structure, enhancing its potential for interactions with biological systems. Recent studies have highlighted the importance of such groups in modulating the pharmacokinetic properties of drugs, including absorption, distribution, metabolism, and excretion (ADME).

One of the most intriguing aspects of ethyl 2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}acetate is its sulfur-containing functional group, which plays a crucial role in its chemical reactivity. Sulfur-based compounds are known for their ability to form stable bonds and participate in various redox reactions, making them valuable in both synthetic chemistry and medicinal applications. The sulfanyl group in this molecule has been shown to enhance its stability under physiological conditions, a property that is highly desirable in drug candidates.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methods. For instance, researchers have employed cross-coupling reactions and sulfurization techniques to achieve high yields and purity levels. These methods not only simplify the synthesis process but also pave the way for large-scale production, which is essential for its potential commercial applications.

In terms of biological activity, ethyl 2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}acetate has demonstrated promising results in preclinical studies. It has shown selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for targeting diseases such as cancer and neurodegenerative disorders.

The incorporation of the methoxyphenyl group into the structure also contributes to its photostability and resistance to metabolic degradation. This feature is particularly advantageous in drug design, where maintaining the integrity of the molecule during pharmacokinetic processes is critical. Recent research has explored the use of this compound as a prodrug, where it undergoes controlled release upon administration to enhance bioavailability.

From an environmental standpoint, the synthesis and application of ethyl 2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}acetate align with green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions has minimized its ecological footprint, making it a sustainable choice for modern chemical industries.

In conclusion, ethyl 2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}acetate (CAS No. 476211-52-6) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological profiles, positions it as a key player in future drug development efforts.